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The table below summarizes the core findings from two key studies on IQGAP3's mechanisms:

Aspect Study 1: Hedgehog Signaling [1] Study 2: Wnt/β-catenin Signaling [2]

Core Finding Promotes cancer stemness, metastasis,
and radiotherapy resistance.

Establishes a positive feedback loop
to hyperactivate Wnt signaling.

Key
Mechanism

Upregulates/activates the transcription
factor GLI1, a pivotal effector of the

Hedgehog pathway [1].

Disrupts the Axin1-CK1α interaction
within the β-catenin destruction

complex [2].

Downstream
Effect

Increases expression of stemness-related

genes (e.g., NANOG, OCT4) and EMT
markers [1].

Inhibits β-catenin phosphorylation,

leading to its stabilization and nuclear
accumulation [2].

Functional
Outcome

Enhanced migration, invasion, and sphere-
forming capability of lung cancer cells [1].

Increased β-catenin levels and
expression of pro-proliferation genes

in gastric cancer cells [2].

Key Experimental Protocols

Here are the methodologies used in the cited research to uncover IQGAP3's functions:
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Gene Knockdown (Loss-of-Function): IQGAP3 expression was silenced in lung cancer cell lines

(A549, H1299) using specific siRNAs (e.g., siIQGAP3-1: 5’-GGGUGUGGCUGUCAUGAAA-3’).
Knockdown was confirmed via western blotting and qPCR [1].

Interactome Mapping (Proximity Labeling): To identify IQGAP3-interacting proteins, researchers
used TurboID, an engineered biotin ligase fused to IQGAP3. Cells expressing TurboID-IQGAP3 were

treated with biotin and doxycycline, and biotinylated proteins were pulled down with streptavidin and
identified by mass spectrometry [2]. This technique identified Axin1 and CK1α as novel interaction

partners.
Mechanistic Validation:

Co-immunoprecipitation (Co-IP): Used to confirm protein-protein interactions. For example,
endogenous Co-IP in lung cancer cells demonstrated a direct interaction between IQGAP3 and

GLI1 proteins [1]. In gastric cancer cells, Co-IP showed that IQGAP3 overexpression reduces
the interaction between Axin1 and CK1α [2].

Luciferase Reporter Assays: The transcriptional activity of β-catenin was measured using the
TOPflash/FOPflash (pGL3-OT/OF) reporter system in cells where IQGAP3 was either

overexpressed or knocked down [2].

Signaling Pathway Diagrams

The diagrams below, generated using Graphviz, illustrate the two key signaling pathways involving

IQGAP3.
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Diagram 1: IQGAP3 activates Hedgehog signaling and GLI1 to promote cancer stemness [1].
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Diagram 2: IQGAP3 disrupts the destruction complex and creates a Wnt feedback loop [2].

Summary and Research Implications

The evidence positions IQGAP3 as a central scaffold protein and a potential therapeutic target in multiple

cancers. Its ability to integrate signals from both the Hedgehog and Wnt pathways, which are crucial for cell
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stemness and proliferation, makes it a high-value target for disrupting cancer progression and overcoming

therapy resistance [1] [2]. Future research and drug discovery efforts might focus on developing small

molecules or other modalities to disrupt its specific protein interactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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